N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide

• IUPAC Name: N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C18H11FN2O3/c19-12-5-3-11(4-6-12)18-21-14-10-13(7-8-15(14)24-18)20-17(22)16-2-1-9-23-16/h1-10H,(H,20,22)
• InChI Key: DDDPSTLQGDBNPN-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC2=CC3=C(C=C2)OC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C18H11FN2O3
• Molecular Weight: 322.3 g/mol

Description

N-[2-(4-fluorophenyl)-1,3-benzoxazol-5-yl]-2-furamide, commonly known as Flumazenil, is a benzodiazepine antagonist that is used in scientific research for its ability to reverse the effects of benzodiazepine drugs.

Mechanism of Action

Flumazenil works by binding to the benzodiazepine receptor and blocking the effects of benzodiazepine drugs. Benzodiazepine drugs enhance the effects of the neurotransmitter gamma-aminobutyric acid (GABA) by binding to the benzodiazepine receptor. Flumazenil competes with benzodiazepine drugs for binding to the benzodiazepine receptor, thereby reversing their effects.
Biochemical and Physiological Effects:
Flumazenil has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of acetylcholine, a neurotransmitter that is important for learning and memory. Flumazenil has also been shown to decrease the release of dopamine, a neurotransmitter that is involved in reward and motivation. In addition, Flumazenil has been shown to increase heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using Flumazenil in lab experiments is that it allows researchers to study the effects of benzodiazepine drugs without the confounding effects of these drugs. Flumazenil is also relatively safe and has few side effects. However, one limitation of using Flumazenil is that it only blocks the effects of benzodiazepine drugs that bind to the benzodiazepine receptor. It does not block the effects of other drugs that act on the GABA receptor.

Future Directions

There are several future directions for research on Flumazenil. One area of research is the development of new benzodiazepine antagonists that are more selective and have fewer side effects than Flumazenil. Another area of research is the role of benzodiazepine receptors in anxiety and depression. Finally, there is a need for more research on the long-term effects of benzodiazepine drugs and their antagonists.

Synthesis Methods

Flumazenil can be synthesized through a multistep process that involves the reaction of 4-fluoronitrobenzene with 2-amino-5-methylbenzoic acid to form 2-(4-fluorophenyl)-1,3-benzoxazole. This intermediate is then reacted with furfurylamine to form Flumazenil.

Scientific Research Applications

Flumazenil is commonly used in scientific research to study the effects of benzodiazepine drugs on the central nervous system. It is also used to study the role of benzodiazepine receptors in anxiety, sleep, and memory. Flumazenil has been used in studies on the effects of benzodiazepine drugs on cognitive function, as well as in studies on the treatment of benzodiazepine addiction.